![molecular formula C14H16N2O2S2 B2407130 3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine CAS No. 1797726-78-3](/img/structure/B2407130.png)
3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Scientific Research Applications
- Therapeutic Properties : Thiophene derivatives, including 3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine, exhibit a wide range of therapeutic properties. These include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulation, anti-mitotic, anti-microbial, kinase inhibition, and anti-cancer effects .
- Drug Development : Thiophene serves as an anchor for medicinal chemists to create combinatorial libraries and search for lead molecules. Novel thiophene moieties are synthesized and investigated for enhanced pharmacological activity .
- Anodic Material : 3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine or related derivatives can be used as an anodic material in constructing ECDs. These devices find applications in displays, smart windows, and other optoelectronic systems .
- Selectivity Evaluation : Researchers explore the selectivity of 3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine-based probes with various metal ions. Selectivity is a crucial feature for any chemosensor .
- Pyrene-Pyridine Derivatives : The synthesis of (E)-1-(pyridin-3-yl)-3-(thiophen-2-yl)prop-2-en-1-one (a derivative of our compound) is of interest. Such compounds may have antioxidant and anti-inflammatory properties .
Medicinal Chemistry
Electrochromic Devices (ECDs)
Metal Ion Chemosensors
Antioxidant and Anti-inflammatory Agents
Raw Materials for Drug Synthesis
Material Science and Industry
Mechanism of Action
Target of Action
Similar compounds have been reported to target various enzymes and receptors
Mode of Action
Compounds with similar structures have been reported to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function . The specific interactions between this compound and its targets would need to be determined through further experimental studies.
Biochemical Pathways
Similar compounds have been reported to affect various biochemical pathways, such as those involved in cell signaling and metabolism
Pharmacokinetics
Similar compounds have been reported to have various pharmacokinetic properties, such as good absorption and distribution, metabolism by various enzymes, and excretion through various routes
Result of Action
Similar compounds have been reported to have various effects, such as inhibiting cell growth, inducing cell death, and modulating cell signaling
Action Environment
Similar compounds have been reported to be affected by various environmental factors, such as temperature, ph, and the presence of other compounds
properties
IUPAC Name |
3-(4-thiophen-2-ylpiperidin-1-yl)sulfonylpyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S2/c17-20(18,13-3-1-7-15-11-13)16-8-5-12(6-9-16)14-4-2-10-19-14/h1-4,7,10-12H,5-6,8-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BODBLFACMSTXFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CS2)S(=O)(=O)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)pyridine |
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